Cas no 2287247-77-0 (2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid)

• Product Name: 2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid
• CAS No: 2287247-77-0
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6541737
• PubChem ID: 137942568
• Update Time: 2025-07-20

2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6S)-5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptan-6-yl]acetic acid
• 2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid
• 2287247-77-0
• EN300-6747720

• Inchi： 1S/C16H19NO4/c18-14(19)8-13-9-16(6-7-16)11-17(13)15(20)21-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)/t13-/m1/s1
• InChI Key： XZRARIZNBILDHS-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1[C@H](CC(=O)O)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid

Comprehensive Overview of 2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid (CAS No. 2287247-77-0)

2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid (CAS No. 2287247-77-0) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic framework and carboxylic acid functionality make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern pharmacology.

The compound's azaspiro[2.4]heptane core is a rare scaffold in organic synthesis, offering conformational rigidity that can enhance binding affinity to biological targets. This feature aligns with the growing demand for 3D-shaped molecules in drug design, a trend highlighted in recent AI-driven drug discovery platforms. The phenylmethoxycarbonyl (Cbz) protecting group further adds versatility, enabling selective deprotection strategies in multi-step syntheses. Such properties are critical for developing next-generation therapeutics, including treatments for neurodegenerative diseases and metabolic disorders.

From a synthetic perspective, CAS No. 2287247-77-0 exemplifies the convergence of stereoselective synthesis and green chemistry. Its preparation often involves catalytic asymmetric methods, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its high purity, a requirement emphasized in ICH Q7 guidelines for active pharmaceutical ingredients (APIs).

Current literature suggests that derivatives of 2-[(6S)-5-Phenylmethoxycarbonyl-5-azaspiro[2.4]heptan-6-yl]acetic acid may modulate ion channels or kinase pathways, making them relevant to precision medicine initiatives. These applications resonate with frequent searches on "small molecule modulators" and "targeted cancer therapies" in scientific databases. Additionally, its logP and PSA (polar surface area) values align with Lipinski's Rule of Five, a key consideration in computational drug design workflows.

In summary, CAS No. 2287247-77-0 represents a promising chemical entity at the intersection of structural innovation and therapeutic potential. Its study contributes to broader discussions on fragment-based drug discovery and scaffold hopping, addressing FAQs like "How do spirocycles improve drug bioavailability?" and "What are emerging trends in heterocyclic chemistry?" As research progresses, this compound may unlock new avenues for treating complex diseases while adhering to green chemistry principles.